Cas no 850786-98-0 (ethyl 1,4-diazepane-2-carboxylate)
850786-98-0 structure
Product Name:ethyl 1,4-diazepane-2-carboxylate
CAS No:850786-98-0
MF:C8H16N2O2
MW:172.224842071533
MDL:MFCD09607988
CID:717002
PubChem ID:42614568
Update Time:2024-01-31
ethyl 1,4-diazepane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4-Diazepine-2-carboxylicacid, hexahydro-, ethyl ester
- [1,4]Diazepane-2-carboxylic acid ethyl ester
- [1,4]DIAZEPANE‐2‐CARBOXYLIC ACID ETHYL ESTER
- Ethyl 1,4-diazepane-2-carboxylate
- hexahydro-,1H-1,4-Diazepine-2-carboxylic acid ethyl ester
- 1H-1,4-Diazepine-2-carboxylic acid, hexahydro-, ethyl ester
- ethyl 1,4-diazepane-2-carboxylate
-
- MDL: MFCD09607988
- Inchi: 1S/C8H16N2O2/c1-2-12-8(11)7-6-9-4-3-5-10-7/h7,9-10H,2-6H2,1H3
- InChI Key: GQQHHIFYTYMADF-UHFFFAOYSA-N
- SMILES: N1CCCNCC1C(OCC)=O
Computed Properties
- Exact Mass: 172.121
- Monoisotopic Mass: 172.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4A^2
Experimental Properties
- Density: 1.01
- Boiling Point: 257°C at 760 mmHg
- Flash Point: 109.2°C
- Refractive Index: 1.444
ethyl 1,4-diazepane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB287456-1 g |
[1,4]Diazepane-2-carboxylic acid ethyl ester; . |
850786-98-0 | 1 g |
€638.50 | 2023-07-20 | ||
| Enamine | EN300-204271-0.05g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 0.05g |
$660.0 | 2023-09-16 | ||
| Enamine | EN300-204271-0.1g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 0.1g |
$691.0 | 2023-09-16 | ||
| Enamine | EN300-204271-0.25g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 0.25g |
$723.0 | 2023-09-16 | ||
| Enamine | EN300-204271-0.5g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 0.5g |
$754.0 | 2023-09-16 | ||
| Enamine | EN300-204271-1.0g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 1g |
$785.0 | 2023-06-04 | ||
| Enamine | EN300-204271-2.5g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 2.5g |
$1539.0 | 2023-09-16 | ||
| Enamine | EN300-204271-5.0g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 5g |
$2277.0 | 2023-06-04 | ||
| Enamine | EN300-204271-10.0g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 10g |
$3376.0 | 2023-06-04 | ||
| abcr | AB287456-1g |
[1,4]Diazepane-2-carboxylic acid ethyl ester; . |
850786-98-0 | 1g |
€638.50 | 2025-04-16 |
ethyl 1,4-diazepane-2-carboxylate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
850786-98-0 (ethyl 1,4-diazepane-2-carboxylate) Related Products
- 781588-93-0(2-Piperazinecarboxylicacid, methyl ester, (2R)-)
- 2758-98-7(Methyl piperazine-2-carboxylate)
- 476493-07-9(ethyl 1-methylpiperazine-2-carboxylate)
- 63285-60-9(Ethyl 4-Methylpiperazine-2-carboxylate)
- 29924-70-7(Ethyl 1,4-diazabicyclo[2.2.2]octane-2-carboxylate)
- 89941-07-1(Ethyl piperazine-2-carboxylate)
- 90729-01-4(Ethyl 1,4-dimethylpiperazine-2-carboxylate)
- 1219417-89-6(Methyl 1,4-diazepane-2-carboxylate dihydrochloride)
- 198992-49-3((S)-Methyl piperazine-2-carboxylate)
- 129798-91-0(Ethyl piperazine-2-carboxylate dihydrochloride)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk